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Compound of Interest

Compound Name: Theophylline Sodium Glycinate

Cat. No.: B10774723 Get Quote

This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) requirements, and logistical plans for researchers, scientists, and drug development

professionals handling Theophylline Sodium Glycinate. Adherence to these guidelines is

crucial for ensuring a safe laboratory environment and minimizing exposure risks.

Chemical Profile: Theophylline Sodium Glycinate is a water-soluble salt combining

theophylline and sodium glycinate, utilized in pharmaceuticals for its bronchodilator properties.

It is typically an off-white to white crystalline powder.[1]

Personal Protective Equipment (PPE)
When handling Theophylline Sodium Glycinate, the following personal protective equipment

is mandatory to prevent skin contact, eye irritation, and inhalation of the powder.[1][2]
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

preferred. Always use powder-

free gloves. For tasks with a

higher risk of contamination,

consider double-gloving.[3][4]

Eye and Face Protection Safety goggles or a face shield

Must provide a complete seal

around the eyes to protect

against dust and splashes.[1]

[4][5]

Body Protection
Laboratory coat or disposable

gown

A disposable, low-permeability

gown with a solid front, long

sleeves, and tight-fitting cuffs

is recommended.[1][3][4]

Respiratory Protection NIOSH-approved respirator

Use a respirator if working

outside of a chemical fume

hood or in an area with

inadequate ventilation,

especially when handling the

powder.[2][6]

Hazard Identification and First Aid
Theophylline Sodium Glycinate is classified as a hazardous substance with the following risk

and safety phrases:

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

In the event of exposure, immediate first aid is critical. The following table outlines the

procedures for different exposure routes.
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Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If the person is not

breathing, provide artificial respiration (do not

use mouth-to-mouth resuscitation if the

substance was ingested or inhaled) and seek

immediate medical attention.[7]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area thoroughly with soap

and plenty of water. If skin irritation occurs, seek

medical advice.[2][7]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and

easy to do so. Continue rinsing and consult a

doctor.[2][7]

Ingestion

Rinse the mouth with water. Do not induce

vomiting. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.[7]

Operational Workflow for Safe Handling
A systematic approach to handling Theophylline Sodium Glycinate from receipt to disposal is

essential to minimize risk.
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Receiving and Unpacking

Secure Storage

Inspect container integrity

Preparation and Weighing
(in Fume Hood)

Transport in secondary containment

Experimental Use

Use appropriate PPE

Decontamination of Surfaces
and Equipment

Clean spills immediately

Waste Disposal

Segregate waste
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Caption: Operational workflow for handling Theophylline Sodium Glycinate.

Procedural Steps:

Receiving and Unpacking: Upon receipt, inspect the container for any damage or leaks in a

well-ventilated area. Wear appropriate PPE during unpacking.
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Storage: Store Theophylline Sodium Glycinate in a tightly sealed container in a cool, dry,

and dark place away from incompatible substances and sources of ignition.[1][2] The storage

area should be clearly labeled and access restricted.

Preparation and Weighing: All handling of the powder, including weighing and preparing

solutions, should be conducted in a certified chemical fume hood to avoid dust inhalation.[1]

Minimize the generation of dust.[2]

Experimental Use: Always wear the prescribed PPE when handling the substance. Avoid

direct contact with skin, eyes, and clothing.[2] Do not eat, drink, or smoke in the handling

area.[2][3]

Decontamination: Clean and decontaminate all surfaces and equipment that have come into

contact with Theophylline Sodium Glycinate immediately after use.

Waste Disposal: Dispose of unused material and contaminated waste in accordance with

local, regional, and national environmental and pharmaceutical regulations.[1]

Disposal Plan
Proper disposal of Theophylline Sodium Glycinate and associated waste is critical to prevent

environmental contamination.

Waste Streams

Disposal Pathway

Unused Product

Segregate as
Hazardous Chemical Waste

Contaminated PPE
(Gloves, Gowns, etc.)

Empty Containers

Collection in
Labeled, Sealed Containers

Dispose via
Approved Waste Disposal Plant
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Caption: Disposal plan for Theophylline Sodium Glycinate waste.

Disposal Procedures:

Segregation: Do not mix Theophylline Sodium Glycinate waste with general laboratory

trash. It should be segregated as hazardous chemical waste.

Collection:

Unused Product: Collect in a clearly labeled, sealed container.

Contaminated PPE: Place used gloves, gowns, and other disposable items in a

designated, sealed waste bag or container.[3]

Empty Containers: Rinse empty containers thoroughly before disposal, collecting the rinse

water as hazardous waste. Scratch out all personal and chemical information on the label

of the empty container to protect privacy.[8]

Final Disposal: All waste must be disposed of through an approved hazardous waste

disposal facility, following all applicable regulations.[2][9] If a take-back program is not

available, unused medicine can be mixed with an undesirable substance like coffee grounds

or cat litter, placed in a sealed container, and then thrown in the household trash.[8][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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